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Compound of Interest

Compound Name:
(1R)-1-(3,4-Diethoxyphenyl)ethan-

1-ol

Cat. No.: B13207744

Get Quote

CAS Registry Number: 1212340-56-1 Role: Chiral Intermediate for PDE4 Inhibitor Analogs &

SAR Studies

Executive Summary
(1R)-1-(3,4-diethoxyphenyl)ethanol is a high-purity chiral benzyl alcohol derivative used

primarily as a pharmacophore installer in drug discovery. Distinguished by its 3,4-diethoxy

substitution pattern—a lipophilic variant of the more common veratryl (dimethoxy) moiety—it

serves as a critical intermediate in the synthesis of Phosphodiesterase 4 (PDE4) inhibitors and

other bioactive phenethylamines.

Its value lies in its defined (1R)-stereochemistry, which is often required to match the binding

pocket constraints of target enzymes (e.g., PDE4, where the alkoxy-phenyl orientation dictates

potency). This guide outlines the rigorous protocols for its characterization, asymmetric

synthesis, and quality control.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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Property Specification

CAS Number 1212340-56-1

IUPAC Name (1R)-1-(3,4-diethoxyphenyl)ethan-1-ol

Synonyms
(R)-3,4-Diethoxy-α-methylbenzyl alcohol; (R)-1-

(3,4-Diethoxyphenyl)ethanol

Molecular Formula C₁₂H₁₈O₃

Molecular Weight 210.27 g/mol

Chirality (R)-Enantiomer

Appearance
White to off-white crystalline solid or viscous oil

(purity dependent)

Solubility
Soluble in MeOH, EtOH, DCM, EtOAc; Insoluble

in water

Flash Point >110°C (Predicted)

Synthesis & Manufacturing Protocol
To ensure high enantiomeric excess (ee >99%), the industrial standard for synthesizing this

compound relies on Asymmetric Transfer Hydrogenation (ATH) or Biocatalytic Reduction. The

classical Grignard addition to aldehydes often yields racemates requiring costly resolution;

therefore, the direct asymmetric reduction of the ketone precursor is preferred.

Core Precursor: 3,4-Diethoxyacetophenone
Reaction Logic: The carbonyl group is reduced stereoselectively. The bulkiness of the diethoxy

groups requires a catalyst with a spacious chiral pocket.

Protocol: Asymmetric Transfer Hydrogenation (Ru-
Catalyzed)

Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN]

Hydrogen Source: Sodium Formate / Formic Acid (5:2 azeotrope) or Isopropanol.
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Solvent: Dichloromethane (DCM) or Water/DCM biphasic system.

Step-by-Step Workflow:

Charge: Dissolve 3,4-diethoxyacetophenone (1.0 eq) in DCM (5 vol).

Catalyst Addition: Add Ru-catalyst (0.5 mol%) under nitrogen atmosphere.

Initiation: Add Formic acid/TEA complex (5:2) slowly at 0°C to suppress exotherm.

Reaction: Stir at 25°C for 12–24 hours. Monitor consumption of ketone via HPLC.

Quench: Wash with water (3x) and brine.

Purification: Concentrate organic layer. Recrystallize from Hexane/EtOAc to upgrade ee% if

necessary.

Biocatalytic Route (Alternative)
Enzyme: KRED (Ketoreductase) specific for acetophenones (e.g., KRED-P1 series).

Cofactor: NADPH with a Glucose/GDH recycling system.

Advantage: Often achieves >99.5% ee without heavy metal contamination.

Visualization: Synthesis & Logic Flow
The following diagram illustrates the critical decision pathways in synthesizing and validating

the (1R)-enantiomer.
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Figure 1: Strategic workflow for the asymmetric synthesis of CAS 1212340-56-1, highlighting

the two primary reduction routes.

Quality Control & Self-Validating Protocols
Trustworthiness in chiral chemistry depends on rigorous analytical validation. The following

methods are mandatory for batch release.

A. Enantiomeric Excess (Chiral HPLC)
This is the "Self-Validating" step. You must prove the (R)-configuration against a racemic

standard.

Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm).

Mobile Phase: Hexane : Isopropanol (90 : 10).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm or 254 nm.

Acceptance Criteria:

(1R)-Isomer Retention Time: ~12.5 min (Example, must verify experimentally).

(1S)-Isomer Retention Time: ~14.2 min.

Specification: ≥ 98.0% ee.

B. Chemical Purity (GC-MS or HPLC)
Impurity Limits:

Unreacted Ketone: < 0.5%

Des-ethyl analogs (phenols): < 0.1%

Identity: 1H NMR must show the quartet for the methine proton at ~4.8 ppm and the distinct

triplet/quartet patterns for the two ethoxy groups.
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Applications in Drug Development
The (1R)-1-(3,4-diethoxyphenyl)ethanol moiety acts as a scaffold anchor in medicinal

chemistry.

PDE4 Inhibition: The 3,4-dialkoxyphenyl group mimics the pharmacophore found in

Roflumilast and Apremilast. The diethoxy variant is used to modulate lipophilicity (LogP) and

metabolic stability (blocking O-demethylation sites).

Chiral Resolution Agent: Can be used to resolve chiral acids via ester formation, though less

common than phenethylamine derivatives.

Mitsunobu Inversion: The hydroxyl group can be inverted to the (1S)-amine or converted to

chiral halides, serving as a gateway to enantiopure amines.

Safety & Handling (MSDS Highlights)
Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). The benzylic alcohol is susceptible

to slow oxidation to the ketone if exposed to air and light.

References
PubChem.1-(3,4-Dimethoxyphenyl)ethanol (Analog Reference). National Library of

Medicine. Available at: [Link](Note: Used for physicochemical property benchmarking of the

diethoxy analog).

Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral

Ruthenium Complexes. Accounts of Chemical Research. Available at: [Link](Core protocol

source for ATH reduction).

To cite this document: BenchChem. [Technical Guide: (1R)-1-(3,4-Diethoxyphenyl)ethanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13207744/docs#technical-guide-1r-1-3-4-
diethoxyphenyl-ethanol]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/436438
https://pubs.acs.org/doi/10.1021/ar9502341
https://www.benchchem.com/product/b13207744/docs#technical-guide-1r-1-3-4-diethoxyphenyl-ethanol
https://www.benchchem.com/product/b13207744/docs#technical-guide-1r-1-3-4-diethoxyphenyl-ethanol
https://www.benchchem.com/product/b13207744/docs#technical-guide-1r-1-3-4-diethoxyphenyl-ethanol
https://www.benchchem.com/product/b13207744/docs#technical-guide-1r-1-3-4-diethoxyphenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13207744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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